Cas no 2227777-09-3 ((2S)-6-(4-bromophenyl)hexan-2-amine)

• Product Name: (2S)-6-(4-bromophenyl)hexan-2-amine
• CAS No: 2227777-09-3
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 6596023
• PubChem ID: 165795107
• Update Time: 2025-06-08

(2S)-6-(4-bromophenyl)hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-6-(4-bromophenyl)hexan-2-amine
• EN300-1934904
• 2227777-09-3

• Inchi： 1S/C12H18BrN/c1-10(14)4-2-3-5-11-6-8-12(13)9-7-11/h6-10H,2-5,14H2,1H3/t10-/m0/s1
• InChI Key： NBEQKZQNSIHTKQ-JTQLQIEISA-N
• SMILES： BrC1C=CC(=CC=1)CCCC[C@H](C)N

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-6-(4-bromophenyl)hexan-2-amine

Introduction to (2S)-6-(4-bromophenyl)hexan-2-amine (CAS No. 2227777-09-3)

(2S)-6-(4-bromophenyl)hexan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2227777-09-3, this compound represents a unique structural motif that has been explored for its potential biological activities. The presence of a chiral center at the 2-position and a brominated phenyl group at the 4-position contributes to its distinct chemical properties, making it a valuable scaffold for designing novel therapeutic agents.

The compound's molecular structure, characterized by a hexanamine backbone, offers flexibility for further chemical modifications. This feature is particularly advantageous in drug discovery, where structural diversification can lead to improved pharmacokinetic profiles and enhanced target specificity. The combination of the amine functional group and the bromophenyl moiety suggests potential interactions with various biological targets, including enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of (2S)-6-(4-bromophenyl)hexan-2-amine. Research studies have begun to uncover its potential in modulating pathways associated with neurological disorders, inflammation, and cancer. The chiral nature of the compound allows for the investigation of enantiomeric effects, which is crucial in understanding its biological activity and therapeutic efficacy.

One of the most compelling aspects of this compound is its role as a precursor in synthesizing more complex molecules. By serving as a building block, it enables chemists to develop novel derivatives with tailored properties. For instance, modifications at the amine group can introduce hydrophobic or hydrophilic characteristics, while alterations at the bromophenyl ring can affect binding affinity to biological targets. Such flexibility makes (2S)-6-(4-bromophenyl)hexan-2-amine an indispensable tool in medicinal chemistry.

The bromine atom in the phenyl ring adds another layer of complexity to the compound's reactivity. Bromine is known to participate in various chemical reactions, including cross-coupling reactions, which are widely used in organic synthesis. This property allows researchers to incorporate additional functional groups or linkages, further expanding the compound's utility in drug development.

Recent advancements in computational chemistry have also facilitated the study of (2S)-6-(4-bromophenyl)hexan-2-amine. Molecular modeling techniques enable researchers to predict how this compound might interact with biological targets at the atomic level. These insights are invaluable for designing experiments and optimizing synthetic routes. Additionally, virtual screening methods have been employed to identify potential drug-like properties of the compound, streamlining the discovery process.

In clinical research, (2S)-6-(4-bromophenyl)hexan-2-amine has been investigated for its potential therapeutic applications. Preliminary studies suggest that it may exhibit anti-inflammatory and analgesic effects, making it a candidate for treating conditions such as rheumatoid arthritis and chronic pain syndromes. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential use for central nervous system disorders.

The synthesis of enantiomerically pure forms of this compound is also an area of active research. Chiral resolution techniques have been employed to isolate specific enantiomers, which can exhibit different biological activities due to their distinct spatial arrangements. This underscores the importance of stereochemistry in drug design and highlights the need for high-purity materials.

The industrial production of (2S)-6-(4-bromophenyl)hexan-2-amine has also seen advancements in recent years. Process optimization efforts have focused on improving yield and reducing costs while maintaining high standards of purity. These improvements are crucial for ensuring that sufficient quantities of the compound are available for both research and commercial applications.

The environmental impact of synthesizing this compound has also been considered. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Such efforts align with broader industry trends toward environmentally responsible manufacturing practices.

In conclusion, (2S)-6-(4-bromophenyl)hexan-2-amine (CAS No. 2227777-09-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutic agents.